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Compound of Interest

Compound Name: tert-Butyl methylcarbamate

Cat. No.: B104107

An In-depth Technical Guide to tert-Butyl N-methylcarbamate (CAS: 16066-84-5)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl N-methylcarbamate, a
key reagent in organic synthesis. It covers its chemical and physical properties, spectral data,
synthesis protocols, applications, and safety information, presented for the technical
professional.

Core Properties and Specifications

tert-Butyl N-methylcarbamate, also known as N-(tert-butoxycarbonyl)methylamine or N-Boc-
methanamine, is a carbamate ester.[1][2] Its structure features a methylamino group protected
by a tert-butoxycarbonyl (Boc) group. This structure makes it a valuable intermediate in
synthetic organic chemistry, particularly where controlled introduction of a methylamino moiety
is required.

Data Presentation: Physical and Chemical Properties

The fundamental properties of tert-Butyl N-methylcarbamate are summarized below.
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Property Value Source(s)
CAS Number 16066-84-5 [2][3]14]
Molecular Formula C6H13NO2 [21[31[4]
Molecular Weight 131.17 g/mol [21[31[4]
Appearance Clear Oil / White to off-white B3]
powder/solid
Boiling Point 176.6 + 8.0 °C (Predicted) [3][5]
Density 0.937 £ 0.06 g/cm3 (Predicted) [315]
Solubility Soluble in DCM, Methanol [3]
SMILES CNC(=0)OC(C)(C)C
InChi Key JHLVEBNWCCKSGY- 23]

UHFFFAOYSA-N

Data Presentation: Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of tert-Butyl N-

methylcarbamate.
Spectrum Type Key Features and Data Source(s)
Predicted (600 MHz, DMSO-
1H NMR d6): 3 6.63 (br. s., 1H), 2.49 [5]
(br. s., 3H), 1.37 (s, 9H)
Spectra available from sources
13C NMR 2]

like SpectraBase.

Mass Spec (GC-MS)

Top Peak (m/z): 57; 2nd
Highest (m/z): 59; 3rd Highest
(m/z): 76

[2]

Infrared (IR)

Spectra available from sources
like SpectraBase and NIST.

[2]
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Synthesis and Experimental Protocols

The most common and straightforward synthesis of tert-Butyl N-methylcarbamate involves the
reaction of methylamine with di-tert-butyl dicarbonate ((Boc)20).[3][6] This reaction is a
standard method for installing the Boc protecting group onto a primary amine.

Starting Materials

Product & Purification

Di-tert-butyl dicarbonate
((Boc)20) Reaction Process

Column Chromatography
(Optional)

If irnpurg"f"'

If pure

Methylamine
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Caption: General workflow for the synthesis of tert-Butyl N-methylcarbamate.

Experimental Protocol: Synthesis

The following is a generalized experimental protocol based on cited methodologies.[3][6]

» Reagent Preparation: In a suitable reaction vessel, combine equimolar amounts (e.g., 1.0
mmol) of di-tert-butyl dicarbonate ((Boc)20) and monomethylamine. The reaction is typically
carried out at room temperature.

e Reaction: The mixture is stirred at room temperature.
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e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)
to observe the consumption of the starting materials and the formation of the product.

o Work-up & Purification: In many cases, the resulting product is of sufficient purity and
requires no further purification.[3][6] If impurities are present, the product can be purified by
silica gel column chromatography.[3][6]

Experimental Protocol: Purification

o Column Preparation: A silica gel column is prepared using a suitable solvent system. A
common eluent is a mixture of ethyl acetate and petroleum ether (e.g., 1:2 ratio).[3][6]

e Loading: The crude product is dissolved in a minimal amount of the eluent or a compatible
solvent and loaded onto the column.

o Elution: The product is eluted from the column, and fractions are collected.

e Analysis: The collected fractions are analyzed by TLC to identify those containing the pure
product.

o Solvent Removal: The solvent is removed from the pure fractions under reduced pressure to
yield the final product.

Applications in Research and Drug Development

The primary utility of tert-Butyl N-methylcarbamate lies in its role as a protected form of
methylamine. The Boc group is a widely used amine-protecting group in multi-step organic
synthesis due to its stability under various conditions and its ease of removal under acidic
conditions.

 Intermediate for API Synthesis: It serves as a key substituent in the synthesis of complex
molecules, such as PF-06463922, which is a macrocyclic inhibitor of Anaplastic Lymphoma
Kinase (ALK) and c-ros Oncogene 1 (ROS1).[3][6]

» Protecting Group Chemistry: The carbamate functional group is proteolytically stable and can
improve a molecule's ability to cross cell membranes.[7] The Boc group specifically provides
a stable, temporary block, allowing other parts of a molecule to be modified without
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unintended reactions at the methylamine nitrogen. This is a foundational strategy in the
synthesis of pharmaceuticals.
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Caption: Logical role of tert-Butyl N-methylcarbamate in multi-step synthesis.

Safety and Handling

tert-Butyl N-methylcarbamate is classified as acutely toxic if swallowed. Proper handling and
storage are essential.

Data Presentation: GHS Safety Information
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Identifier Information Source(s)

GHSO06 (Skull and

Pictogram
Crossbones)
Signal Word Danger
Hazard Statements H301: Toxic if swallowed. [5]

P301 + P310: IF
] SWALLOWED: Immediately
Precautionary Statements [5]
call a POISON CENTER or

doctor/physician.

6.1C: Combustible, acute toxic
Storage Class )
Cat. 3 / toxic compounds

Handling and First Aid

e Handling: Use in a well-ventilated place.[1][8] Wear suitable personal protective equipment
(PPE), including gloves, and safety goggles.[1][8] Avoid formation of dust and aerosols and
prevent contact with skin and eyes.[1][8]

o Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.[1]

« Ingestion: If swallowed, rinse mouth with water and call a poison control center or doctor
immediately.[1] Do not induce vomiting.[1]

» Skin Contact: In case of contact, immediately take off contaminated clothing and wash the
affected area with soap and plenty of water.[1]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes.[1]

« Inhalation: Move the person into fresh air. If breathing is difficult, administer oxygen.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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